Cas no 233-70-5 (Naphth[1,2-d]oxazole)
![Naphth[1,2-d]oxazole structure](https://ossimg.kuujia.com/scimg/500/233-70-5x500.png)
Naphth[1,2-d]oxazole structure
Product Name:Naphth[1,2-d]oxazole
Naphth[1,2-d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- Naphth[1,2-d]oxazole
- benzo[e][1,3]benzoxazole
- 233-70-5
- WMUIZUWOEIQJEH-UHFFFAOYSA-N
- naphthoxazole
- SCHEMBL50811
- naphto[1,2-d]oxazoline
- DTXSID60395464
-
- Inchi： 1S/C11H7NO/c1-2-4-9-8(3-1)5-6-10-11(9)12-7-13-10/h1-7H
- InChI Key： WMUIZUWOEIQJEH-UHFFFAOYSA-N
- SMILES： O1C=NC2=C1C=CC1C=CC=CC=12
Computed Properties
- Exact Mass: 169.05281
- Monoisotopic Mass: 169.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
Naphth[1,2-d]oxazole Related Literature
-
1. Reactive intermediates. Part XVII. Conversion of peri-substituted azidonaphthalenes into naphthoxazoles, 1,2-dihydrobenz[cd]indazoles and perimidinesS. Bradbury,C. W. Rees,R. C. Storr J. Chem. Soc. Perkin Trans. 1 1972 72
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